Cas no 596845-42-0 (6-Fluoro-4-(trifluoromethyl)quinoline-2-carboxylic acid)

• Product Name: 6-Fluoro-4-(trifluoromethyl)quinoline-2-carboxylic acid
• CAS No: 596845-42-0
• MF: C₁₁H₅F₄NO₂
• MW: 259.15651679039
• MDL: MFCD11046315
• CID: 820513
• PubChem ID: 10923228
• Update Time: 2025-04-19

6-Fluoro-4-(trifluoromethyl)quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-(trifluoromethyl)quinoline-2-carboxylic acid
• 6-fluoro-4-(trifluoromethyl)-2-Quinolinecarboxylic acid
• 6-Fluoro-4-(trifluoromethyl)-quinoline-2-carboxylic acid
• ACT08516
• ANW-59779
• CTK8B8256
• MolPort-009-199-199
• QC-3139
• TD8006
• WT614
• 2-Quinolinecarboxylic acid, 6-fluoro-4-(trifluoromethyl)-
• 6-Fluoro-4-(trifluoromethyl)quinoline-2-carboxylicacid
• LAPAXWWGJVHXFO-UHFFFAOYSA-N
• 6-Fluoro-4-(trifluoromethyl)quinoline-2-carboxylic acid ,97%
• SB68716
• AS-78913
• CS-0099691
• AC-28125
• DTXSID00448509
• AKOS016003864
• 596845-42-0

• MDL： MFCD11046315
• Inchi： 1S/C11H5F4NO2/c12-5-1-2-8-6(3-5)7(11(13,14)15)4-9(16-8)10(17)18/h1-4H,(H,17,18)
• InChI Key： LAPAXWWGJVHXFO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N=C2C=CC(=CC=12)F)(F)F

Computed Properties

• Exact Mass: 259.02565
• Monoisotopic Mass: 259.02564105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.551±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168-171 °C (decomposition) (ethanol )
• Solubility: Almost insoluble (0.031 g/l) (25 º C),
• PSA: 50.19

6-Fluoro-4-(trifluoromethyl)quinoline-2-carboxylic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39